6-((6-chloropyridin-3-yl)methoxy)quinolin-2(1H)-one

• Molecular Formula: C15H11ClN2O2
• Molecular Weight: 286.71 g/mol
• IUPAC Name: 6-[(6-chloropyridin-3-yl)methoxy]-1H-quinolin-2-one
• InChI: InChI=1S/C15H11ClN2O2/c16-14-5-1-10(8-17-14)9-20-12-3-4-13-11(7-12)2-6-15(19)18-13/h1-8H,9H2,(H,18,19)
• InChI Key: AQZIYMMSIZNVIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=O)N2)C=C1OCC3=CN=C(C=C3)Cl

Description

6-((6-chloropyridin-3-yl)methoxy)quinolin-2(1H)-one is a useful research compound. Its molecular formula is C15H11ClN2O2 and its molecular weight is 286.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2-chloro-5-(chloromethyl)pyridine (0.995 g, 6.14 mmol) was added slowly to a well-stirred mixture of 6-hydroxyquinolin-2(1H)-one (0.9 g, 5.58 mmol), K2CO3 (1.158 g, 8.38 mmol) and potassium iodide (0.927 g, 5.58 mmol) in DMF (18 mL) at 40° C. The reaction mixture was stirred at 40° C. for 18 h and poured into ice/water. The suspension was filtered and the filter cake taken up in methanol/DCM and purified by flash chromatography on silica gel using 1-5% (10% ammonium hydroxide in methanol)/DCM. The desired fractions were concentrated to give 6-((6-chloropyridin-3-yl)methoxy)quinolin-2(1H)-one as a beige solid (1.0 g, 63%). 1H NMR (400 MHz, DMSO-d6) δ ppm 11.69 (1H, s), 8.55 (1H, d, J=2.01 Hz), 7.98 (1H, dd, J=8.03, 2.51 Hz), 7.85 (1H, d, J=9.54 Hz), 7.58 (1H, d, J=8.03 Hz), 7.18-7.32 (2H, m), 6.51 (1H, d, J=9.54 Hz), 5.19 (2H, s). LCMS: R.T.=3.07; [M+H]+=287.01.